Cas no 1261997-56-1 (2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid)

• Product Name: 2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid
• CAS No: 1261997-56-1
• MF: C₁₇H₁₈ClNO₄S
• MW: 367.84712266922
• MDL: MFCD18323192
• CID: 5207256
• Update Time: 2026-03-06

2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid

• MDL： MFCD18323192
• Inchi： 1S/C17H18ClNO4S/c1-17(2,3)19-24(22,23)13-6-4-5-11(9-13)15-10-12(18)7-8-14(15)16(20)21/h4-10,19H,1-3H3,(H,20,21)
• InChI Key： NRQFUNWNULGNHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1=CC=CC(=C1)S(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 552
• XLogP3: 3.7
• Topological Polar Surface Area: 91.8

Additional information on 2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid

Comprehensive Overview of 2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid (CAS No. 1261997-56-1)

2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid (CAS No. 1261997-56-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonamide and benzoic acid functional groups, is often explored for its potential applications in drug development and crop protection. Researchers are particularly interested in its molecular structure, which combines a chlorobenzoic acid moiety with a t-butylsulfamoylphenyl group, offering distinct chemical properties.

In recent years, the demand for sulfonamide derivatives like 2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid has surged due to their versatility in medicinal chemistry. These compounds are frequently studied for their bioactivity, including potential anti-inflammatory and antimicrobial effects. The presence of the chlorine atom and sulfonamide group in this molecule enhances its ability to interact with biological targets, making it a candidate for further pharmacological investigations.

From an industrial perspective, CAS No. 1261997-56-1 is also relevant in the synthesis of advanced materials. Its chemical stability and reactivity under controlled conditions make it suitable for use in fine chemical production. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like 2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid. Researchers are investigating green chemistry approaches to reduce environmental impact while maintaining high yields. This aligns with global initiatives to promote eco-friendly manufacturing processes, a subject frequently searched by professionals in the field.

Another area of interest is the structure-activity relationship (SAR) of sulfonamide-containing compounds. Understanding how the t-butylsulfamoylphenyl and chlorobenzoic acid groups influence biological activity is critical for optimizing drug candidates. Publications and patents related to CAS No. 1261997-56-1 often focus on these aspects, addressing common queries from chemists and biochemists.

In summary, 2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid (CAS No. 1261997-56-1) is a compound of significant scientific and industrial value. Its applications span drug discovery, material science, and agrochemical innovation, making it a subject of ongoing research and development. As the demand for specialty chemicals grows, this molecule is likely to remain a focal point in both academic and commercial settings.